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Compound of Interest

Compound Name:
endo-BCN-PEG4-Val-Cit-PAB-

MMAE

Cat. No.: B15623132 Get Quote

Reaction Mechanisms: A Visual Overview
The selectivity and conditions of a bioconjugation reaction are dictated by its underlying

chemical mechanism. The four methods compared here operate on distinct principles. SPAAC

and IEDDA are bioorthogonal "click" reactions, meaning they are highly specific and proceed

efficiently in complex biological media without interfering with native biochemical processes.[1]

In contrast, maleimide chemistry targets naturally occurring or engineered thiol groups.
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Start: Define Project Needs

Is exceptional speed (>1000 M⁻¹s⁻¹)
critical (e.g., low concentration, in vivo)?

Use TCO-Tetrazine (IEDDA)

Yes

Is stability in reducing environments
(high GSH) a primary concern?

No

Proceed to Protocol Optimization

Use endo-BCN (SPAAC)

Yes

Is moderate-to-high speed with
aliphatic azides preferred?

No

Use DBCO (SPAAC)

Yes

Do you need to target specific
Cysteine residues?

No

Use Thiol-Maleimide Chemistry

Yes

No/Other
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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